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Compound of Interest

Compound Name:
4,5-Dichloro-2,6-

dimethylpyrimidine

CAS No.: 105742-66-3

Cat. No.: B2364244

Get Quote

An Important Note on Chemical Specificity: This guide addresses the critical safety

considerations for dichlorodimethylpyrimidines, a class of chlorinated heterocyclic compounds.

It is imperative for researchers to note that comprehensive safety data, including a formal

Safety Data Sheet (SDS), for the specific isomer 4,5-Dichloro-2,6-dimethylpyrimidine is not

readily available in publicly accessible chemical safety databases as of the latest update of this

document. The following information is therefore synthesized from data for the closely related

isomer, 4,6-Dichloro-2,5-dimethylpyrimidine (CAS No. 1780-33-2), and other similar chlorinated

pyrimidines.[1] This guide serves as an expert-driven framework for risk assessment, but it

must not be used as a direct substitute for a substance-specific SDS. Always consult the

supplier-provided SDS for any chemical you handle.

The Pyrimidine Core: Understanding the Inherent
Reactivity and Hazards
The pyrimidine ring system is a fundamental component of various biologically active

molecules. The introduction of chloro- and methyl-substituents, as in the case of

dichlorodimethylpyrimidines, significantly alters the molecule's electronic properties and,
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consequently, its reactivity and toxicological profile. The presence of two chlorine atoms, which

are effective leaving groups, suggests a potential for reactivity with nucleophiles. The methyl

groups can influence the compound's solubility and metabolic pathways.

For the analogous compound 4,6-Dichloro-2,5-dimethylpyrimidine, the primary hazards

identified under the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals are significant and warrant a high degree of caution in the laboratory setting.[1]

Hazard Identification and GHS Classification
Based on available data for 4,6-Dichloro-2,5-dimethylpyrimidine, researchers should anticipate

that other isomers, including 4,5-Dichloro-2,6-dimethylpyrimidine, may present a similar

hazard profile until proven otherwise.

GHS Hazard Statements:[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning[1]

These classifications indicate that the compound is a significant irritant to the skin, eyes, and

respiratory system.[1] The causality behind this is the chemical's likely reaction with biological

macromolecules on these surfaces, leading to inflammation and tissue damage.

Summary of GHS Classification for 4,6-Dichloro-2,5-
dimethylpyrimidine
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Hazard Class Category GHS Code

Skin Corrosion/Irritation 2 H315

Serious Eye Damage/Eye

Irritation
2A H319

Specific Target Organ Toxicity -

Single Exposure (Respiratory)
3 H335

Data sourced from ECHA C&L Inventory for 4,6-Dichloro-2,5-dimethylpyrimidine.[1]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense
Given the irritant nature of dichlorodimethylpyrimidines, a stringent, multi-layered approach to

exposure control is mandatory. The hierarchy of controls, from most to least effective, should

always be followed.
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Hierarchy of Controls for Handling Dichlorodimethylpyrimidines

Elimination
(Not Feasible in Research)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(Primary Barrier)

Administrative Controls
(SOPs & Training)

Personal Protective Equipment
(Last Line of Defense)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating exposure risks.

Experimental Protocol: Standard Handling Procedure

Engineering Controls (Primary Barrier): All manipulations of solid or dissolved

dichlorodimethylpyrimidines must be conducted within a certified chemical fume hood to

prevent inhalation of dust or vapors.[2][3] The work area should be on a chemically-resistant

surface.[3] An eyewash station and safety shower must be readily accessible.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield that conforms to EU

Standard EN166 or OSHA 29 CFR 1910.133 regulations.[4]
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Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber), and

inspect them before use.[2] Change gloves immediately if contamination is suspected.[3]

Skin and Body Protection: A lab coat is mandatory. For larger quantities or tasks with a

higher risk of splashing, consider additional protective clothing.[2]

Administrative Controls:

Designate a specific area within the lab for work with this class of compounds.[3]

Ensure all personnel are trained on the specific hazards and handling procedures outlined

in this guide and the relevant SDS.

Avoid eating, drinking, or smoking in the laboratory.[5] Wash hands thoroughly after

handling the substance.[5]

First-Aid Measures: Rapid and Informed Response
In the event of an exposure, immediate and correct action is critical to minimizing harm.

Skin Contact

Eye Contact

Inhalation

{
Exposure Occurs|{Skin | Eye | Inhalation}}

Immediately remove
contaminated clothing. Skin 

Rinse cautiously with water
for several minutes.

 Eye 

Move person to
fresh air.

 Inhalation 

Flush skin with
plenty of water.

Seek medical attention
if irritation persists.

Remove contact lenses,
if present and easy to do.

Continue rinsing and seek
immediate medical attention.

Keep comfortable for
breathing.

Seek medical attention
if feeling unwell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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